![molecular formula C7H5BrN2 B6251447 6-Bromopyrrolo[1,2-c]pyrimidine CAS No. 179928-18-8](/img/no-structure.png)
6-Bromopyrrolo[1,2-c]pyrimidine
Overview
Description
6-Bromopyrrolo[1,2-c]pyrimidine is a heterocyclic aromatic compound with a bicyclic structure composed of a pyrrolo ring and a pyrimidine ring. It is a white crystalline solid with a molecular weight of 189.0 g/mol and a melting point of 190-192°C. This compound is an important synthetic intermediate and has a wide range of applications in scientific research.
Scientific Research Applications
6-Bromopyrrolo[1,2-c]pyrimidine has a wide range of applications in scientific research. It is used in the synthesis of a variety of heterocyclic compounds, such as pyrrolo[2,3-d]pyrimidines and pyrrolo[3,4-d]pyrimidines. It is also used in the synthesis of other biologically active molecules, such as inhibitors of the enzyme dihydrofolate reductase. Additionally, this compound is used in the synthesis of inhibitors of the enzyme cyclooxygenase-2.
Mechanism of Action
The mechanism of action of 6-bromopyrrolo[1,2-c]pyrimidine is not well understood. However, it is known that it acts as an inhibitor of the enzyme dihydrofolate reductase, which is involved in the metabolism of folate. In addition, it is thought that this compound may act as an inhibitor of the enzyme cyclooxygenase-2, which is involved in the metabolism of arachidonic acid.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is known that it acts as an inhibitor of the enzyme dihydrofolate reductase, which is involved in the metabolism of folate. In addition, it is thought that this compound may act as an inhibitor of the enzyme cyclooxygenase-2, which is involved in the metabolism of arachidonic acid.
Advantages and Limitations for Lab Experiments
The advantages of using 6-bromopyrrolo[1,2-c]pyrimidine in lab experiments include its availability, low cost, and its ability to be synthesized in a variety of ways. Additionally, it is a versatile compound and can be used to synthesize a wide range of heterocyclic compounds.
The limitations of using this compound in lab experiments include its reactivity, which can lead to side reactions, and its low solubility in water, which can lead to a slow reaction rate. Additionally, this compound is a potentially hazardous compound and should be handled with care.
Future Directions
There are a number of possible future directions for research involving 6-bromopyrrolo[1,2-c]pyrimidine. These include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug design and synthesis. Additionally, further research into its synthesis methods, reactivity, and solubility could lead to improved methods of synthesis and improved yields. Finally, research into its potential toxicity and other safety aspects could lead to improved safety protocols for its use in lab experiments.
Synthesis Methods
6-Bromopyrrolo[1,2-c]pyrimidine can be synthesized by a variety of methods. The most common method is the reaction of 2-aminopyrimidine with bromine in the presence of a base such as sodium hydroxide, potassium hydroxide, or sodium bicarbonate. This reaction results in the formation of this compound. Other methods of synthesis include the reaction of 2-aminopyrimidine with bromoacetyl chloride and the reaction of 1,2-diaminopyrimidine with bromine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromopyrrolo[1,2-c]pyrimidine involves the bromination of pyrrolo[1,2-c]pyrimidine at the 6-position. This can be achieved through a substitution reaction using a brominating agent.", "Starting Materials": [ "Pyrrolo[1,2-c]pyrimidine", "Brominating agent (e.g. N-bromosuccinimide, bromine)" ], "Reaction": [ "Dissolve pyrrolo[1,2-c]pyrimidine in a suitable solvent (e.g. dichloromethane)", "Add the brominating agent to the solution", "Stir the reaction mixture at room temperature for a suitable period of time (e.g. 24 hours)", "Quench the reaction by adding a suitable quenching agent (e.g. sodium thiosulfate)", "Extract the product using a suitable solvent (e.g. ethyl acetate)", "Purify the product using column chromatography or recrystallization" ] } | |
CAS RN |
179928-18-8 |
Molecular Formula |
C7H5BrN2 |
Molecular Weight |
197.03 g/mol |
IUPAC Name |
6-bromopyrrolo[1,2-c]pyrimidine |
InChI |
InChI=1S/C7H5BrN2/c8-6-3-7-1-2-9-5-10(7)4-6/h1-5H |
InChI Key |
RDFCRFWSRIKZRZ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CN=CN2C1=CC(=C2)Br |
Purity |
95 |
Origin of Product |
United States |
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